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Compound of Interest

Compound Name: ONO4057

Cat. No.: B1677316 Get Quote

For researchers and scientists engaged in drug development, the proper handling of

investigational compounds is paramount to ensuring laboratory safety and data integrity. This

guide provides essential, immediate safety and logistical information for the handling of ONO-

4057, a potent and selective leukotriene B4 receptor antagonist. Adherence to these

procedures will minimize risk and establish a secure foundation for experimental success.

Immediate Safety and Handling Protocols
While a comprehensive Safety Data Sheet (SDS) for ONO-4057 is not publicly available,

information from suppliers and general laboratory safety standards dictate a cautious

approach. ONO-4057 is a solid, powdered substance and should be handled with appropriate

personal protective equipment (PPE) to prevent inhalation, ingestion, and skin contact.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling ONO-4057. The following table

outlines the recommended equipment for various stages of the handling process.
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Stage of Handling Required Personal Protective Equipment

Receiving and Storage - Standard laboratory coat- Safety glasses

Weighing and Aliquoting

- Disposable laboratory coat- Chemical splash

goggles- Nitrile gloves (double-gloving

recommended)- Particulate respirator (N95 or

equivalent)

Solution Preparation

- Disposable laboratory coat- Chemical splash

goggles- Nitrile gloves (double-gloving

recommended)- Work within a certified chemical

fume hood

Experimental Use
- Laboratory coat- Safety glasses or goggles-

Nitrile gloves

Spill Cleanup

- Disposable gown- Chemical splash goggles-

Heavy-duty nitrile gloves- Particulate respirator

(N95 or equivalent)

Waste Disposal
- Disposable laboratory coat- Chemical splash

goggles- Nitrile gloves

Step-by-Step Handling Procedures
1. Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Verify that the product label matches the order information.

2. Storage: ONO-4057 should be stored in a cool, dry, and dark environment to maintain its

stability.[1] Short-term storage is recommended at 0-4°C, while long-term storage should be at

-20°C.[1]

3. Weighing and Aliquoting:

Conduct all weighing and aliquoting of the powdered compound within a certified chemical

fume hood or a powder containment hood to minimize inhalation risks.

Use dedicated, clean spatulas and weighing boats.
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Tare the balance with the weighing boat before dispensing the powder.

Carefully transfer the desired amount of ONO-4057.

Close the primary container tightly immediately after use.

4. Solution Preparation:

ONO-4057 is soluble in dimethyl sulfoxide (DMSO).[1]

All solution preparation should be performed in a chemical fume hood.

Slowly add the solvent to the accurately weighed ONO-4057 powder to avoid splashing.

Mix gently until the solid is completely dissolved.

Operational and Disposal Plans
A clear plan for the entire lifecycle of the compound in the laboratory is essential for safety and

compliance.

Spill Management
In the event of a spill, immediate and appropriate action is necessary:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if there is

a risk of airborne dust.

Isolate: Secure the area to prevent unauthorized entry.

Protect: Don the appropriate PPE for spill cleanup as outlined in the table above.

Contain and Clean:

Solid Spills: Gently cover the spill with absorbent pads or granules to prevent dust from

becoming airborne. Carefully sweep the material into a designated chemical waste

container.
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Solution Spills: Absorb the spill with inert, non-combustible material such as vermiculite or

sand. Place the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., isopropanol, ethanol)

followed by soap and water. All cleaning materials should be disposed of as hazardous

waste.

Waste Disposal
All waste materials contaminated with ONO-4057, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, leak-proof container. Do not mix with other waste streams

unless compatibility has been confirmed.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates a standard workflow for handling ONO-4057 from receipt to

disposal, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Navigating the Safe Handling of ONO-4057: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677316#personal-protective-equipment-for-
handling-ono4057]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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